molecular formula C12H10ClNO B6693290 2-(2-Chlorophenyl)-6-methoxypyridine

2-(2-Chlorophenyl)-6-methoxypyridine

Cat. No.: B6693290
M. Wt: 219.66 g/mol
InChI Key: AVHKHRFTNNYKOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Chlorophenyl)-6-methoxypyridine is a pyridine derivative featuring a chlorophenyl substituent at the 2-position and a methoxy group at the 6-position of the pyridine ring. Notably, derivatives of this scaffold, such as 2-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-4-(2-chlorophenyl)-6-methoxypyridine, have demonstrated potent anticancer activity by inhibiting human topoisomerase IIα, a critical enzyme in DNA replication and repair . The compound’s electronic and steric properties, influenced by the chloro and methoxy groups, make it a promising candidate for structure-activity relationship (SAR) studies.

Properties

IUPAC Name

2-(2-chlorophenyl)-6-methoxypyridine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10ClNO/c1-15-12-8-4-7-11(14-12)9-5-2-3-6-10(9)13/h2-8H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AVHKHRFTNNYKOB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=N1)C2=CC=CC=C2Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10ClNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

219.66 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations :

  • 2-Chloro-6-methoxyisonicotinonitrile: The nitrile group introduces electron-withdrawing effects, which may alter reactivity in nucleophilic substitution reactions .
  • 6-Chloro-2-methoxy-3-nitropyridine : The nitro group increases electrophilicity, making it more reactive in reduction or coupling reactions .

Anticancer Activity

The derivative 2-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-4-(2-chlorophenyl)-6-methoxypyridine exhibits IC₅₀ values in the low micromolar range against cancer cell lines, attributed to its strong binding to the ATPase domain of topoisomerase IIα. In contrast, simpler analogs like 2-Chloro-4,6-dimethoxypyridine lack the triazolyl moiety and show negligible activity, underscoring the importance of bulky substituents for target engagement .

ADMET Profiles

  • Target Compound : Predicted to have moderate blood-brain barrier permeability (LogBB = -0.45) and acceptable hepatotoxicity risk, as per computational ADMET studies .

Data Tables

Table 1: Key Physicochemical Properties

Compound Molecular Weight (g/mol) LogP (Predicted) Water Solubility (mg/mL)
2-(2-Chlorophenyl)-6-methoxypyridine 249.7 3.2 0.12
(2-Chloro-6-methoxypyridin-3-yl)methanol 189.6 1.8 1.45
6-Chloro-2-methoxy-3-nitropyridine 204.6 2.5 0.08

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.